3-(furan-3-yl)propane-1-thiol
Overview
Description
3-(Furan-3-yl)propane-1-thiol, also known as furan-3-thiol, is a thiol containing a furan ring and a propyl group. It is a colorless liquid with a sour, pungent odor and is used in the synthesis of various compounds. It is also used as an intermediate in the production of pharmaceuticals, dyes, and pesticides. Furan-3-thiol has been studied for its potential biological and pharmacological activities.
Mechanism of Action
The mechanism of action of 3-(furan-3-yl)propane-1-thioll is not yet fully understood. However, it is believed that it acts by inhibiting the activity of enzymes involved in the biosynthesis of cell wall components in bacteria and fungi. It is also believed to inhibit the activity of enzymes involved in the synthesis of polyamines in cancer cells.
Biochemical and Physiological Effects
Furan-3-thiol has been found to have antifungal and antibacterial properties. It has also been found to have anti-inflammatory and anti-cancer activities. It has also been found to inhibit the growth of cancer cells in vitro. Additionally, it has been found to reduce the levels of certain pro-inflammatory cytokines in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(furan-3-yl)propane-1-thioll in laboratory experiments is its low cost and ease of synthesis. Additionally, it has been found to have a wide range of potential biological and pharmacological activities. However, there are some limitations to its use. For example, 3-(furan-3-yl)propane-1-thioll is not very soluble in water and its solubility in organic solvents is limited. Additionally, its stability in aqueous solutions is limited.
Future Directions
Future research on 3-(furan-3-yl)propane-1-thioll should focus on its potential therapeutic use in humans. For example, further research should be conducted to determine its efficacy in the treatment of various diseases and its safety profile. Additionally, further research should be conducted to identify the mechanism of action of 3-(furan-3-yl)propane-1-thioll and to determine its pharmacokinetic properties. Finally, further research should be conducted to identify potential drug interactions and to develop delivery systems for 3-(furan-3-yl)propane-1-thioll.
Synthesis Methods
Furan-3-thiol can be synthesized by the reaction of furan and thiourea in the presence of an acid catalyst. The reaction is carried out in a solvent such as ethanol, methanol, or isopropanol. The reaction is typically carried out at temperatures between 60-100°C and at a pressure of 1-2 atm. The reaction yields a product with a yield of 60-80%.
Scientific Research Applications
Furan-3-thiol has been studied for its potential biological and pharmacological activities. It has been found to have antifungal and antibacterial properties, as well as potential anti-inflammatory and anti-cancer activities. It has also been studied for its potential use in the treatment of Parkinson’s disease, Alzheimer’s disease, and Huntington’s disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(furan-3-yl)propane-1-thiol involves the reaction of furan-3-carboxaldehyde with 1-propanethiol in the presence of a catalyst.", "Starting Materials": [ "Furan-3-carboxaldehyde", "1-Propanethiol", "Catalyst" ], "Reaction": [ "Add furan-3-carboxaldehyde and 1-propanethiol to a reaction flask", "Add the catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
2228505-16-4 |
Molecular Formula |
C7H10OS |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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